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The following protocol is adapted from a study that determined steroid hormones in urine using GC-MS/MS,

which can be a foundation for developing an Androstadienone method [1].

Sample Preparation Technique: Solid-Phase Analytical Derivatization (SPAD)

Purpose: This technique combines sample clean-up, preconcentration, and chemical
derivatization into a single step within a solid-phase extraction cartridge [1].

Procedure:
The sample is processed through a Phenomenex Strata C18-E (100 mg, 1 mL) cartridge.

Derivatization: 100 µL of an undiluted derivatization reagent (e.g., MSTFA) is passed
through the cartridge to form trimethylsilyl (TMS) derivatives of the steroids.

The cartridge is heated at 80°C for 10 minutes to complete the derivatization reaction
[1].

Instrumental Analysis: GC-MS/MS

GC Conditions:
Column: HP-5 ms (30 m × 0.25 mm, 0.25 µm film thickness) [2].

Carrier Gas: Helium, at a constant flow rate of 1 mL/min [1] [2].
Temperature Program: Initial temperature 150°C (hold 2 min), then increase to 315°C at

7°C/min, and hold for 25 min [1].
MS/MS Conditions:

Ionization Mode: Electron Ionization (EI) [1].
Analysis Mode: Multiple Reaction Monitoring (MRM) [1] [2].
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Interface Temperature: 280°C [2].

The workflow of this analytical method can be visualized as follows:
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Key Analytical Parameters for Steroid Analysis

The table below summarizes quantitative data from relevant studies to illustrate typical validation outcomes

and performance metrics.

Parameter Reported Value / Range Compound / Context Source
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| LOD/LOQ | LOD: 1.0–2.5 ng/mL LOQ: 2.5–5.0 ng/mL | Steroid hormones (Testosterone, Estrone, etc.) in

urine [1] | | | Recovery | 83.2% – 106% | Amphetamines & cathinones in blood (via LLE) [3] | | | Interday

Accuracy | 89.0% – 108% | Amphetamines & cathinones in blood [3] | | | Interday Precision | ≤ 8.1%

(RSD) | Amphetamines & cathinones in blood [3] | | | Retention Time | Varies by compound & method |

Critical for compound identification [4] | | | Derivatization | Trimethylsilyl (TMS) with MSTFA | Steroid

hormones for GC-MS/MS [1] | |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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